2,3,4,6-Tetra-O-benzoyl-D-galactopyranose

• IUPAC Name: [(2R,3S,4S,5R)-3,4,5-tribenzoyloxy-6-hydroxyoxan-2-yl]methyl benzoate
• InChI: InChI=1S/C34H28O10/c35-30(22-13-5-1-6-14-22)40-21-26-27(42-31(36)23-15-7-2-8-16-23)28(43-32(37)24-17-9-3-10-18-24)29(34(39)41-26)44-33(38)25-19-11-4-12-20-25/h1-20,26-29,34,39H,21H2/t26-,27+,28+,29-,34?/m1/s1
• InChI Key: FCDYAJBVISGNLC-FBGIRCPFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)O)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@@H]([C@@H]([C@H](C(O2)O)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
• Molecular Formula: C34H28O10
• Molecular Weight: 596.6 g/mol

Description

2,3,4,6-Tetra-O-benzoyl-D-galactopyranose is a useful research compound. Its molecular formula is C34H28O10 and its molecular weight is 596.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Utilized in the synthesis of derivatives of 2-amino-2-deoxy-4-O-(α- and β-D-galactopyranosyl)-D-glucose, contributing to the understanding of disaccharide derivatives and their glycosylation reactions (Nifant'ev, Backinowsky, & Kochetkov, 1988).

• Applied in the efficient synthesis of galabiosyl donors from 1,2,3,4,6-penta-O-acetyl-beta-D-galactopyranose, aiding in the creation of galabiose-containing oligosaccharides (Ohlsson & Magnusson, 2000).

• Studied in mercaptan addition reactions to 1-O-allyl-2,3,4,6-tetra-O-acetyl-β-D-galactopyranose, providing insights into new product formations (Sidamonidze, Vardiashvili, Isakadze, & Chachua, 2007).

• Involved in a new synthesis method of 4-O-α-D-galactopyranosyl-D-galactopyranose, important for understanding the synthesis of certain disaccharides related to Fabry's disease (Cox, Metzner, & Reist, 1978).

• Used in the catalytic stereoselective synthesis of α-D-Galactopyranosides from various alcoholic nucleophiles, showcasing its role in enhancing stereoselectivity in glycosylation reactions (Uchiro, Miyazaki, & Mukaiyama, 1997).

• Investigated for its steric control in the ring-opening polymerization of 1,6-anhydro galactose derivatives, contributing to the understanding of polymerization processes (Kobayashi, Ishii, Okada, & Schuerch, 1993).

• Used as a key intermediate in oligosaccharide synthesis, specifically in the creation of β-linked, interior D-galactopyranose units (Slife, Nashed, & Anderson, 1981).

• Employed in the study of O-Benzoyl side-chain conformations in saccharides, aiding in the structural analysis of complex carbohydrates (Turney, Pan, Zhang, Oliver, & Serianni, 2019).

• Central to alternative syntheses and NMR studies of precursors for internal beta-D-galactopyranosyl residues in oligosaccharides (Kováč & Taylor, 1987).

• Key in the conversion of aldohexopyranose to ketohexopyranose benzyl derivatives through Meerwein-Ponndorf/Oppenauer reaction (Adinolfi, Iadonisi, & Mangoni, 1996).